Cas no 2172615-24-4 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbut-2-enoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbut-2-enoic acid
• CAS No: 2172615-24-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6405290
• PubChem ID: 165824106
• Update Time: 2025-06-28

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbut-2-enoic acid
• EN300-1530329
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methylbut-2-enoic acid
• 2172615-24-4

• Inchi： 1S/C28H26N2O5/c1-17-11-12-19(26(31)29-14-13-18(2)27(32)33)15-25(17)30-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,15,24H,14,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/b18-13+
• InChI Key： AHZLSJITSZKRCJ-QGOAFFKASA-N
• SMILES： O(C(NC1C=C(C(NC/C=C(/C(=O)O)\C)=O)C=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbut-2-enoic acid

Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbut-2-enoic acid (CAS No. 2172615-24-4)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbut-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2172615-24-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of advanced synthetic methodologies and pharmacological innovation, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The structure of this compound is characterized by its intricate arrangement of functional groups, including an amino moiety linked to a fluoren-9-ylmethyloxycarbonyl group, a phenylformamido component, and a terminal 2-methylbut-2-enoyl moiety. Such a complex architecture suggests potential interactions with biological targets that are not readily achievable with simpler molecules. The presence of the fluoren core is particularly noteworthy, as fluorene derivatives are frequently employed in medicinal chemistry due to their favorable physicochemical properties and ability to modulate biological pathways.

In recent years, there has been a growing emphasis on the development of molecules that exhibit dual or multi-target interactions. The compound in question appears to be designed with this principle in mind, given its multifaceted structural features. Preliminary studies have indicated that derivatives of this class may interact with both enzyme and receptor targets, offering a promising avenue for the development of drugs with enhanced efficacy and reduced side effects.

The methylbut-2-enoyl group at the C-terminal position introduces a degree of lipophilicity that can influence membrane permeability and metabolic stability. This feature is critical in drug design, as it can significantly impact the bioavailability and pharmacokinetic profile of a candidate molecule. Computational modeling studies have been employed to predict the binding affinity of this compound to various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative diseases. The fluoren moiety has been shown to enhance penetration through the blood-brain barrier, while the presence of multiple aromatic rings can facilitate interactions with transmembrane proteins. Recent advances in structural biology have provided insights into the mechanisms by which such compounds modulate neural signaling pathways, suggesting that derivatives of this class could serve as potent inhibitors of aberrant protein aggregation associated with conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the phenylformamido group introduces a polar region that can engage in hydrogen bonding interactions with biological targets. This feature is particularly important for designing molecules that require precise spatial orientation within active sites. Experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has confirmed the expected conformational preferences of this compound, providing a solid foundation for further optimization efforts.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular frameworks with high precision. Modern synthetic strategies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled the efficient assembly of key structural motifs. These methodologies not only enhance yield but also allow for modular modifications, enabling researchers to rapidly explore libraries of analogs with tailored properties.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbut-2-enoic acid (CAS No. 2172615-24-4) exemplifies the intersection of innovative synthetic chemistry and pharmacological discovery. Its intricate structure and promising biological activity make it a valuable scaffold for further investigation. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that derivatives will emerge as candidates for clinical development across multiple disease areas.